Taxifolin 3-O-acetate
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Overview
Description
(+)-taxifolin 3-O-acetate is an acetate ester obtained by formal condensation between the 3-hydroxy group of (+)-taxifolin and acetic acid. It is an acetate ester, a member of 3'-hydroxyflavanones, a tetrahydroxyflavanone and a member of 4'-hydroxyflavanones. It derives from a (+)-taxifolin.
Scientific Research Applications
Health-Promoting Effects
Taxifolin, also known as dihydroquercetin, demonstrates promising pharmacological activities such as managing inflammation, tumors, microbial infections, oxidative stress, cardiovascular, and liver disorders. Its anti-cancer activity is particularly notable. Further research is suggested to explore its pharmacokinetics, molecular mechanisms, and safety profile for potential human use (Sunil & Xu, 2019).
Hepatoprotective Activity
Taxifolin exhibits hepatoprotective activity, significantly reducing serum alanine aminotransferase (ALT) and aspartate aminotransferase (AST) in mice. It reverses severe hepatocyte necrosis and hepatic tissue lesion caused by CCl4-induced liver fibrosis. Taxifolin inhibits the activation of hepatic stellate cells and the production of the extracellular matrix (ECM) by regulating PI3K/AKT/mTOR and TGF-β1/Smads pathways, indicating its potential as an efficient hepatoprotective agent (Liu et al., 2021).
Pharmacokinetic Studies
Taxifolin has been studied for its pharmacokinetics in rabbit plasma. The development and validation of a sensitive reversed-phase high-performance liquid chromatography (RP-HPLC) method with UV detection have paved the way for estimating the pharmacokinetic parameters of taxifolin following intravenous and oral administration. This research contributes to understanding taxifolin's bioavailability and its therapeutic potential (Pozharitskaya et al., 2009).
Enzyme Inhibition Profiles
Taxifolin is known to inhibit carbonic anhydrase (CA) isoenzymes I and II, and acetylcholinesterase (AChE) at the nM level, indicating its potential for therapeutic use targeting these enzymes (Gocer et al., 2015).
Metabolism and Bioactivity
A comprehensive study on taxifolin's metabolism in rats revealed the identification of 191 metabolites, of which 154 were new. This indicates the extensive biotransformation of taxifolin in vivo, with certain metabolites showing similar pharmacological effects as the parent compound. This research enhances the understanding of taxifolin's metabolism and its effective forms (Yang et al., 2016).
properties
CAS RN |
78834-97-6 |
---|---|
Molecular Formula |
C17H14O8 |
Molecular Weight |
346.3 g/mol |
IUPAC Name |
[(2R,3R)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-2,3-dihydrochromen-3-yl] acetate |
InChI |
InChI=1S/C17H14O8/c1-7(18)24-17-15(23)14-12(22)5-9(19)6-13(14)25-16(17)8-2-3-10(20)11(21)4-8/h2-6,16-17,19-22H,1H3/t16-,17+/m1/s1 |
InChI Key |
NPWRSXJQDKRXOR-SJORKVTESA-N |
Isomeric SMILES |
CC(=O)O[C@@H]1[C@H](OC2=CC(=CC(=C2C1=O)O)O)C3=CC(=C(C=C3)O)O |
SMILES |
CC(=O)OC1C(OC2=CC(=CC(=C2C1=O)O)O)C3=CC(=C(C=C3)O)O |
Canonical SMILES |
CC(=O)OC1C(OC2=CC(=CC(=C2C1=O)O)O)C3=CC(=C(C=C3)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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